Stannane, (1-methylethylidene)bis[chlorodimethyl-

• CAS No.: 83135-44-8
• Molecular Formula: C7H18Cl2Sn2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: chloro-[2-[chloro(dimethyl)stannyl]propan-2-yl]-dimethylstannane
• InChI: InChI=1S/C3H6.4CH3.2ClH.2Sn/c1-3-2;;;;;;;;/h1-2H3;4*1H3;2*1H;;/q;;;;;;;2*+1/p-2
• InChI Key: BCYDJPGEQNXJEZ-UHFFFAOYSA-L
• Canonical SMILES: CC(C)([Sn](C)(C)Cl)[Sn](C)(C)Cl

Description

Stannane, (1-methylethylidene)bis[chlorodimethyl- is a chemical compound with the molecular formula C₇H₁₈Cl₂Sn₂. It is a tin-based compound that has found various applications in different fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Stannane, (1-methylethylidene)bis[chlorodimethyl- typically involves the reaction of tin tetrachloride with isopropylidene bis(dimethylstannane) under controlled conditions. The reaction is carried out in an inert atmosphere to prevent oxidation and is usually performed at low temperatures to ensure the stability of the product .

Industrial Production Methods

In industrial settings, the production of Stannane, (1-methylethylidene)bis[chlorodimethyl- follows a similar synthetic route but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Stannane, (1-methylethylidene)bis[chlorodimethyl- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form tin oxides.

Reduction: It can be reduced to form lower oxidation state tin compounds.

Substitution: The chlorine atoms in the compound can be substituted with other halogens or functional groups